2-cyclohexyl-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide

• IUPAC Name: 2-cyclohexyl-1,3-dioxo-N-phenylisoindole-5-carboxamide
• InChI: InChI=1S/C21H20N2O3/c24-19(22-15-7-3-1-4-8-15)14-11-12-17-18(13-14)21(26)23(20(17)25)16-9-5-2-6-10-16/h1,3-4,7-8,11-13,16H,2,5-6,9-10H2,(H,22,24)
• InChI Key: VRJVPXJADBBSMN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

2-cyclohexyl-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide is a chemical compound that belongs to the class of isoindoline carboxamide derivatives. It is a promising compound with potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2-cyclohexyl-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX activity, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can reduce the production of inflammatory mediators such as prostaglandins and cytokines, leading to a decrease in inflammation and pain. It can also inhibit the proliferation of cancer cells and induce apoptosis, making it a potential anticancer agent. Additionally, it has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-cyclohexyl-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high yield. It is also stable under normal laboratory conditions. However, it has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-cyclohexyl-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to investigate its potential applications in the treatment of other diseases, such as cancer and neurodegenerative disorders. Additionally, it may be useful to explore its potential as a diagnostic tool for cancer and other diseases. Finally, there is a need to optimize the synthesis method to improve the yield and purity of the product.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its unique properties make it a promising candidate for the treatment of various inflammatory diseases and cancer. Further research is needed to fully understand its mechanism of action and identify its molecular targets. With continued research, this compound may prove to be a valuable tool in the fight against disease.

Scientific Research Applications

2-cyclohexyl-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory diseases. It has also been studied for its potential use as a diagnostic tool for cancer and other diseases.